Cas no 735252-68-3 (1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aR,7aR)-)

• Product Name: 1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aR,7aR)-
• CAS No: 735252-68-3
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 559618
• PubChem ID: 45082690
• Update Time: 2025-04-19

1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aR,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1-carboxylicacid, octahydro-, (1S,3aR,7aR)-
• 1H-Isoindole-1-carboxylicacid,octahydro-,(1S,3aR,7aR)-(9CI)
• 735252-68-3
• DTXSID70665327
• (1S,3aR,7aR)-Octahydro-1H-isoindole-1-carboxylic acid

• Inchi： 1S/C9H15NO2/c11-9(12)8-7-4-2-1-3-6(7)5-10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7+,8-/m0/s1
• InChI Key： WSMBEQKQQASPPL-RNJXMRFFSA-N
• SMILES： OC([C@@H]1[C@@H]2CCCC[C@H]2CN1)=O

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 49.3A^2